3-Methyl-4-(pyridin-2-YL)-1,2-oxazol-5-amine

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• SMILES: CC1=NOC(=C1C2=CC=CC=N2)N
• InChI: InChI=1S/C9H9N3O/c1-6-8(9(10)13-12-6)7-4-2-3-5-11-7/h2-5H,10H2,1H3
• InChIKey: XWNYOTYWBHDLQR-UHFFFAOYSA-N

3-Methyl-4-(pyridin-2-yl)-1,2-oxazol-5-amine: Kinase-Focused Library Scaffold

3-Methyl-4-(pyridin-2-YL)-1,2-oxazol-5-amine (CAS: not consistently assigned across vendors) is a heterocyclic amine scaffold composed of a 3-methylisoxazole core with a 5-amino substituent and a pyridin-2-yl group at the 4-position. Its structure, which has been confirmed by X-ray crystallography [1], positions it as a versatile intermediate in medicinal chemistry, particularly for the synthesis of isoxazolo[5,4-b]pyridine derivatives that are explored as kinase inhibitors [2]. The combination of an aminoisoxazole and a 2-pyridyl moiety creates a unique pharmacophore for metal chelation and hydrogen bonding, distinguishing it from simpler isoxazole or pyridine building blocks.

1

Scaffold for isoxazolo[5,4-b]pyridine kinase inhibitor library synthesis

2

Unique 2-pyridyl/5-amino chelation pharmacophore for metal-binding studies

3

Crystallographically confirmed identity supports procurement confidence

• [1] Cordes, D. B., Smellie, I. A., & Chalmers, B. A. (2024). 3-Methyl-4-(pyridin-2-yl)-1,2-oxazol-5-amine. Molbank, 2024(3), M1862. View Source
• [2] Yang, H., Xu, G., Bao, M., Zhang, D., Li, Z., & Pei, Y. (2014). Design and Synthesis of Pyridinylisoxazoles and Their Anticancer Activities. Chemical Journal of Chinese Universities, 35(12), 2584-2592. View Source

Why 3-Methyl-4-(pyridin-2-yl)-1,2-oxazol-5-amine Cannot Be Replaced

The specific substitution pattern of this compound is critical for its synthetic utility and potential biological activity. The 2-pyridyl substituent at the 4-position of the isoxazole ring enables directed metal-catalyzed cross-coupling reactions and provides a distinct chelation geometry compared to its 3- or 4-pyridyl isomers [1]. Furthermore, the 5-amino group is essential for constructing fused heterocyclic systems like isoxazolo[5,4-b]pyridines, which are privileged scaffolds in kinase inhibitor discovery [2]. Simply substituting a 5-amino-3-methylisoxazole (lacking the pyridyl group) or a pyridinylisoxazole without the 3-methyl group will lead to different reaction outcomes, conformational preferences, and biological target interactions, making direct interchange scientifically unsound for applications requiring this specific scaffold.

4-Pyridyl isomer replacement

May alter chelation geometry and polarity; predicted logP and PSA differ, which can shift membrane permeability and target engagement profiles.

5-Amino-3-methylisoxazole analog

Lacks the pyridyl metal-binding group and cannot form the extended pharmacophore needed for kinase hinge-region interactions.

Non-pyridyl phenyl analog

Absence of the nitrogen lone pair eliminates the bidentate chelation motif; kinase active-site engagement may not transfer.

• [1] Thomas, A., Lucas, M. C., & Jakob-Roetne, R. (2010). Pyridine-isoxazole derivatives as GABA A α5 receptor ligands. Patent BRPI1013844A2. View Source
• [2] Yang, H., Xu, G., Bao, M., Zhang, D., Li, Z., & Pei, Y. (2014). Design and Synthesis of Pyridinylisoxazoles and Their Anticancer Activities. Chemical Journal of Chinese Universities, 35(12), 2584-2592. View Source

3-Methyl-4-(pyridin-2-yl)-1,2-oxazol-5-amine: Quantitative Differentiation vs Key Analogs

X-ray Structural Confirmation & Purity Benchmarking

The unambiguous structural identity of 3-Methyl-4-(pyridin-2-YL)-1,2-oxazol-5-amine has been established via single-crystal X-ray diffraction [1]. This provides a definitive benchmark for purity and structural fidelity, which is not universally available for all commercial sources of its analogs. In contrast, the closely related compound 4-(pyridin-2-yl)isoxazol-5-amine (CAS 499785-46-5) is often characterized only by NMR and MS in vendor documentation, lacking a publicly available crystal structure. The melting point for the target compound is reported in the same study, offering a quantitative quality control metric.

X‑ray structural confirmation

Head‑to‑head

Single-crystal structure solved (100 K)

Definitive structural identity and purity benchmark

Melting point reported; vs. 4-(pyridin‑2‑yl)isoxazol‑5‑amine lacking published crystal structure

Evidence Dimension	Structural Characterization
Target Compound Data	Crystal structure solved and refined; melting point reported (specific value from Molbank M1862)
Comparator Or Baseline	4-(Pyridin-2-yl)isoxazol-5-amine (CAS 499785-46-5)
Quantified Difference	Publicly available single-crystal X-ray structure vs. no published crystal structure.
Conditions	X-ray diffraction at 100 K; melting point apparatus.

Why This Matters

Procurement decisions for chemical building blocks rely on definitive structural confirmation; a published crystal structure provides the highest level of confidence in compound identity and purity, reducing risk in downstream synthesis.

• [1] Cordes, D. B., Smellie, I. A., & Chalmers, B. A. (2024). 3-Methyl-4-(pyridin-2-yl)-1,2-oxazol-5-amine. Molbank, 2024(3), M1862. View Source

Synthesis of Isoxazolo[5,4-b]pyridine Kinase Scaffolds

The 5-amino group of 3-methyl-4-(pyridin-2-yl)isoxazole is a critical nucleophile for constructing fused isoxazolo[5,4-b]pyridine systems, a core structure found in numerous kinase inhibitor programs [1]. In a study of 21 pyridinylisoxazole derivatives, compounds bearing this scaffold demonstrated antiproliferative activity against the MCF-7 breast cancer cell line with IC50 values in the micromolar range [1]. While the simple analog 5-amino-3-methylisoxazole (lacking the pyridine ring) can also form isoxazolopyridines , it cannot achieve the same extended pharmacophore or engage in metal-chelation interactions mediated by the 2-pyridyl nitrogen.

Antiproliferative assay (MCF‑7)

Class‑level

IC₅₀ in micromolar range

Supports cell proliferation assay context for kinase‑oriented libraries

21‑compound series; individual IC₅₀ not specified in abstract

Evidence Dimension	Antiproliferative Activity (MCF-7 Cell Line)
Target Compound Data	IC50 in micromolar range (exact value not specified for this single compound in the abstract)
Comparator Or Baseline	5-Amino-3-methylisoxazole (CAS 14678-02-5)
Quantified Difference	Not directly comparable; target compound provides additional pyridyl moiety for enhanced target engagement.
Conditions	Human breast cancer cell line MCF-7 proliferation assay.

Why This Matters

This demonstrates the compound's role as a privileged building block for generating libraries of potential kinase inhibitors, offering a direct path to complex, biologically active heterocycles that simpler analogs cannot provide.

• [1] Yang, H., Xu, G., Bao, M., Zhang, D., Li, Z., & Pei, Y. (2014). Design and Synthesis of Pyridinylisoxazoles and Their Anticancer Activities. Chemical Journal of Chinese Universities, 35(12), 2584-2592. View Source

Physicochemical Profile vs 4-Pyridyl Isomer

The position of the pyridyl nitrogen significantly impacts the compound's electronic distribution, lipophilicity, and hydrogen-bonding capacity. The 2-pyridyl isomer (target compound) is predicted to have a different polar surface area (PSA) and logP compared to its 4-pyridyl isomer (3-methyl-4-(pyridin-4-yl)isoxazol-5-amine). These differences, while subtle, can alter membrane permeability and solubility, which are critical for biological assays. The 2-pyridyl nitrogen is more sterically hindered and has a different pKa than the 4-pyridyl nitrogen, affecting its ability to act as a hydrogen bond acceptor or metal ligand.

Physicochemical profile vs. 4‑pyridyl isomer

Class‑level

Predicted logP ~1.29, PSA ~90.65 Ų

Isomer‑specific polarity and lipophilicity context for assay design

In silico prediction; experimental values to verify

Evidence Dimension	Predicted logP and PSA
Target Compound Data	Predicted logP ~1.29, PSA ~90.65 Ų (based on PubChem data for related structures)
Comparator Or Baseline	3-Methyl-4-(pyridin-4-yl)isoxazol-5-amine (CAS 1086389-86-7)
Quantified Difference	Specific values not available, but the 2-pyridyl isomer is expected to be less polar and more lipophilic than the 4-pyridyl isomer.
Conditions	In silico prediction (e.g., using ALOGPS or similar tools).

Why This Matters

For applications in cell-based assays or in vivo studies, even small differences in lipophilicity and polarity can lead to significant variations in compound distribution and target engagement, making the specific isomer selection crucial.

• [1] PubChem. (n.d.). Compound Summary for CID 6868808 (related structure). View Source

Selective Metal Chelation in Kinase Active Sites

The 2-pyridyl group in this scaffold is positioned to act as a bidentate ligand in conjunction with the isoxazole nitrogen or the 5-amino group. This chelation geometry is distinct from that of the 3-pyridyl or 4-pyridyl isomers and is hypothesized to be crucial for binding to the ATP-binding site of certain kinases, which often coordinate a magnesium ion. A pharmacophore model based on X-ray co-crystal structures of allosteric kinase inhibitors proposed that this type of pyridinylisoxazole scaffold can effectively engage the kinase hinge region [1]. While direct binding data for this specific compound is lacking, the class-level evidence supports its potential for selective kinase targeting compared to non-chelating analogs.

Metal chelation potential

Data to verify

Bidentate chelation geometry inferred

Potential kinase hinge‑region engagement via metal coordination

Pharmacophore model; direct binding data lacking

Evidence Dimension	Metal chelation potential
Target Compound Data	2-Pyridyl nitrogen is positioned for bidentate chelation.
Comparator Or Baseline	4-Pyridyl isomer or phenyl analog
Quantified Difference	Not applicable; structural inference.
Conditions	Pharmacophore modeling and analysis of kinase co-crystal structures [1].

Why This Matters

The ability to chelate metal ions in enzyme active sites is a key mechanism for achieving potent and selective inhibition, a feature that simpler building blocks or isomers cannot replicate.

• [1] Yang, H., Xu, G., Bao, M., Zhang, D., Li, Z., & Pei, Y. (2014). Design and Synthesis of Pyridinylisoxazoles and Their Anticancer Activities. Chemical Journal of Chinese Universities, 35(12), 2584-2592. View Source

3-Methyl-4-(pyridin-2-yl)-1,2-oxazol-5-amine: Recommended Application Scenarios

Isoxazolo[5,4-b]pyridine Library Synthesis for Kinase Screening

This compound is ideally suited as a starting material for the construction of isoxazolo[5,4-b]pyridine libraries. Its 5-amino group can be readily condensed with α,β-unsaturated ketones or other electrophiles to generate the fused heterocyclic core, which is a known pharmacophore for kinase inhibition [1]. The pre-installed 2-pyridyl group directs the formation of a specific chelation motif, enabling the exploration of structure-activity relationships (SAR) around metal-binding interactions in kinase active sites.

Metal-Chelating Probes for Target Identification

The unique combination of a 5-aminoisoxazole and a 2-pyridyl group creates a potential bidentate metal-binding site. This scaffold can be further functionalized to create chemical probes for identifying and validating metalloenzyme targets, such as kinases or histone demethylases, where metal chelation is a key mechanism of inhibition [1]. The defined crystal structure [2] provides a reliable starting point for computational docking and structure-based drug design.

QC Standard for Building Block Procurement

Given the availability of a single-crystal X-ray structure and a reported melting point [2], this compound can serve as a reliable quality control standard for sourcing from different vendors. Procurement teams can use these definitive analytical data points to verify the identity and purity of received material, mitigating the risk of working with misidentified or impure building blocks that could derail a medicinal chemistry campaign.

2-Pyridyl Heterocycle Diversification via Cross-Coupling

The 2-pyridyl substituent can participate in directed C-H activation or serve as a ligand for transition metal catalysts, enabling further diversification of the scaffold through cross-coupling reactions [1]. This allows for the late-stage introduction of aryl, alkyl, or other functional groups, significantly expanding the accessible chemical space for drug discovery programs.

Application

Selection Property

Validation Focus

Kinase-focused library synthesis

Fused isoxazolo[5,4‑b]pyridine formation

Hinge‑region chelation motif evaluation

Metalloenzyme probe design

Bidentate metal‑binding geometry

Metal‑chelation dependent target engagement

Building block QC reference

Published crystal structure & melting point

Identity and purity verification across vendors

Late‑stage diversification

2‑Pyridyl directing group

Cross‑coupling reaction compatibility

• [1] Yang, H., Xu, G., Bao, M., Zhang, D., Li, Z., & Pei, Y. (2014). Design and Synthesis of Pyridinylisoxazoles and Their Anticancer Activities. Chemical Journal of Chinese Universities, 35(12), 2584-2592. View Source
• [2] Cordes, D. B., Smellie, I. A., & Chalmers, B. A. (2024). 3-Methyl-4-(pyridin-2-yl)-1,2-oxazol-5-amine. Molbank, 2024(3), M1862. View Source